![molecular formula C17H16ClN3OS B3485571 3-(2-chlorophenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole](/img/structure/B3485571.png)
3-(2-chlorophenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole
Overview
Description
3-(2-chlorophenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole is a chemical compound that has shown potential in scientific research applications. It is a member of the triazole family of compounds and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-(2-chlorophenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. It may also induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on cancer cells. It has been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. The compound has also been shown to have antimicrobial properties and can inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(2-chlorophenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole in lab experiments is its potential as an anticancer agent. The compound has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. However, one of the limitations is the lack of understanding of its mechanism of action. Further research is needed to fully understand the compound's potential and limitations.
Future Directions
There are several future directions for the research on 3-(2-chlorophenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole. One direction is to study its potential as an antimicrobial agent. Another direction is to investigate its mechanism of action and potential as an anticancer agent. Further research is also needed to understand its toxicity and potential side effects in vivo. The compound's potential as a drug candidate for various diseases can also be explored.
Scientific Research Applications
3-(2-chlorophenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole has been found to have potential in various scientific research applications. It has been studied for its anti-inflammatory, antimicrobial, and antitumor properties. The compound has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
3-(2-chlorophenyl)-5-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-1,2,4-triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3OS/c1-21-16(14-5-3-4-6-15(14)18)19-20-17(21)23-11-12-7-9-13(22-2)10-8-12/h3-10H,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGPZJUSSKFCFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC2=CC=C(C=C2)OC)C3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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